Cas no 94798-08-0 (2-Pyridinecarboxylicacid, 4-ethenyl-)

94798-08-0 structure
Product name:2-Pyridinecarboxylicacid, 4-ethenyl-
2-Pyridinecarboxylicacid, 4-ethenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylicacid, 4-ethenyl-
- 2-Pyridinecarboxylicacid,4-ethenyl-(9CI)
- 4-Ethenylpyridine-2-carboxylic acid
- DTXSID90600518
- SCHEMBL6568282
- 94798-08-0
-
- Inchi: InChI=1S/C8H7NO2/c1-2-6-3-4-9-7(5-6)8(10)11/h2-5H,1H2,(H,10,11)
- InChI Key: SCIPFCNWPUYVKH-UHFFFAOYSA-N
- SMILES: C=CC1=CC(=NC=C1)C(=O)O
Computed Properties
- Exact Mass: 149.047678466g/mol
- Monoisotopic Mass: 149.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.2Ų
2-Pyridinecarboxylicacid, 4-ethenyl- Related Literature
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Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
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Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
94798-08-0 (2-Pyridinecarboxylicacid, 4-ethenyl-) Related Products
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